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Compound of Interest

Compound Name:
8-BROMOQUINOLINE-6-

CARBALDEHYDE

Cat. No.: B8704029

Get Quote

Structural Context & Utility
8-Bromoquinoline-6-carbaldehyde is a critical heteroaromatic building block used in the

synthesis of complex medicinal scaffolds. The quinoline core is ubiquitous in antimalarial (e.g.,

quinine derivatives) and anticancer research.

Core Function: The C6-aldehyde allows for Knoevenagel condensations or reductive

aminations, while the C8-bromide serves as a handle for Suzuki-Miyaura or Buchwald-

Hartwig cross-couplings.

Critical Quality Attribute (CQA): Due to the regioselectivity challenges in quinoline

halogenation, distinguishing the 8-bromo-6-formyl isomer from the 5-bromo or 7-bromo

analogs is essential.

Analytical Workflow
The following workflow ensures unambiguous identification and purity assessment.
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Figure 1: Analytical workflow for the isolation and validation of 8-bromoquinoline-6-carbaldehyde.

Crude Synthesis
Product

TLC Screening
(Polarity Check)

Flash Chromatography
(Hex/EtOAc)

LC-MS Analysis
(Isotope Pattern Check)

m/z 236/238 1H & 13C NMR
(Regioisomer Confirmation)

Confirm Structure Final Release
(>95% Purity)

Click to download full resolution via product page

Mass Spectrometry (MS) Data
The mass spectrum provides the primary confirmation of the halogenation state. The presence

of a bromine atom imposes a specific isotopic signature that must be verified before NMR

analysis.

Parameter Value / Characteristic Interpretation

Molecular Formula C₁₀H₆BrNO MW: 236.07 g/mol

Ionization Mode ESI+ or EI Positive ion mode preferred

Molecular Ion (M⁺) 235.9 / 237.9

Key Identifier: The 1:1 intensity

ratio of the doublet peaks

confirms the presence of one

Bromine atom (⁷⁹Br and ⁸¹Br).

Fragmentation [M-H]⁺, [M-CO]⁺

Loss of the formyl proton or

CO unit (m/z ~208) is common

for aromatic aldehydes.

Diagnostic Logic:

If the M+ peak is a singlet, the bromine is absent (failed reaction).

If the pattern is 3:1 (M : M+2), a chlorine atom is present instead of bromine.

Requirement: You must observe two peaks of nearly equal height separated by 2 mass units

at m/z 236 and 238.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the definitive tool for assigning the regiochemistry (position of substituents).

¹H NMR (Proton NMR)[1][2][3][4]
Solvent: DMSO-d₆ or CDCl₃ (DMSO is preferred for solubility of polar quinolines).

Reference: TMS (0.00 ppm).

Position Shift (δ, ppm)* Multiplicity
Coupling (J,
Hz)

Assignment
Logic

CHO 10.15 - 10.25 Singlet (s) -

Distinctive

aldehyde proton.

Deshielded by

carbonyl

anisotropy.

H-2 9.05 - 9.15 dd J≈4.2, 1.6

Alpha to

Nitrogen. Most

deshielded

aromatic proton.

H-4 8.35 - 8.45 dd J≈8.3, 1.6
Gamma to

Nitrogen.

H-5 8.60 - 8.70 d J≈1.8

Diagnostic: Ortho

to CHO, Para to

Br. Shows only

meta-coupling to

H-7.

H-7 8.20 - 8.30 d J≈1.8

Diagnostic: Ortho

to Br, Ortho to

CHO. Shows

only meta-

coupling to H-5.

H-3 7.60 - 7.70 dd J≈8.3, 4.2

Beta to Nitrogen.

Shielded relative

to H-2/H-4.
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Regioisomer Validation (The "Meta-Coupling" Check): The critical distinction between the 6-

carbaldehyde and other isomers lies in the coupling of the benzene ring protons (H-5 and H-7).

In the 6,8-disubstituted pattern, H-5 and H-7 are meta to each other. They will appear as two

doublets with small coupling constants (~1.5 - 2.0 Hz).

Contrast: If the aldehyde were at position 5 (8-bromo-5-CHO), H-6 and H-7 would be ortho to

each other, showing a large coupling constant (~8.0 Hz).

¹³C NMR (Carbon NMR)
Solvent: DMSO-d₆.

Carbon Type Shift (δ, ppm)* Assignment

C=O (Aldehyde) 191.5 - 192.5 Carbonyl carbon.[1]

C-2 152.0 - 153.0
Alpha to Nitrogen (most

deshielded aromatic C).

C-4 137.0 - 138.0

C-8a 148.0 - 149.0
Quaternary bridgehead

(adjacent to N).

C-6 134.0 - 135.0 Ipso to Aldehyde.

C-8 124.0 - 126.0
Ipso to Bromine (shielded by

heavy atom effect).

C-3 122.0 - 123.0 Beta to Nitrogen.

*Note: Shifts are reference values derived from substituent increment calculations on the

quinoline core. Experimental values may vary ±0.2 ppm depending on concentration.

Infrared Spectroscopy (IR)
IR is used primarily for rapid functional group verification during reaction monitoring.

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.
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Key Bands:

1690 - 1705 cm⁻¹ (Strong): C=O stretching vibration (Aldehyde). This confirms the

oxidation state.

2850 & 2750 cm⁻¹ (Medium/Weak): C-H stretching of the aldehyde (Fermi resonance

doublet).

1580 - 1600 cm⁻¹: C=C / C=N skeletal vibrations of the quinoline ring.

~600 - 700 cm⁻¹: C-Br stretching (Fingerprint region).

Experimental Protocol for Characterization
To generate the data described above, follow this standardized protocol:

Sample Preparation: Dissolve 5-10 mg of the purified solid in 0.6 mL of DMSO-d₆. Ensure

the solution is clear and free of suspended solids (filter if necessary).

Acquisition (NMR):

Acquire ¹H NMR with at least 16 scans to resolve the small meta-coupling of H-5/H-7.

Set the relaxation delay (d1) to >1.0s to ensure accurate integration of the aldehyde

proton.

Acquisition (MS):

Prepare a 10 µM solution in Acetonitrile/Water (with 0.1% Formic Acid).

Inject into ESI-MS in Positive Mode.

Acceptance Criteria: The intensity of the m/z 238 peak must be 95-105% of the m/z 236

peak.
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Figure 2: Expected Mass Spectrometry fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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